Cas no 1803581-29-4 (4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbonitrile)

4-Chloro-2-(dimethylamino)-1,3-thiazole-5-carbonitrile is a heterocyclic compound featuring a thiazole core substituted with chloro, dimethylamino, and cyano functional groups. This structure imparts versatility as a key intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of reactive sites, such as the chloro and cyano groups, allows for further functionalization, enabling the construction of more complex molecules. Its dimethylamino group enhances electron density, influencing reactivity in nucleophilic substitution or cyclization reactions. The compound's stability and well-defined reactivity profile make it valuable for researchers in medicinal chemistry and material science. Proper handling and storage are recommended due to its potential sensitivity to moisture and light.
4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbonitrile structure
1803581-29-4 structure
Product Name:4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbonitrile
CAS No:1803581-29-4
MF:
MW:
MDL:MFCD28506085
CID:4615949
PubChem ID:119031527
Update Time:2025-10-29

4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbonitrile
    • MDL: MFCD28506085

4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbonitrile

Comprehensive Overview of 4-Chloro-2-(dimethylamino)-1,3-thiazole-5-carbonitrile (CAS No. 1803581-29-4)

4-Chloro-2-(dimethylamino)-1,3-thiazole-5-carbonitrile (CAS No. 1803581-29-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, featuring a chloro substituent, a dimethylamino group, and a nitrile functionality. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and kinase inhibitors.

The growing interest in 4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbonitrile is driven by its potential applications in drug discovery. Researchers are actively exploring its role in modulating enzymatic activity, especially in targeting protein kinases, which are critical in cellular signaling pathways. Its nitrile group offers a versatile handle for further chemical modifications, enabling the creation of diverse derivatives with tailored biological properties. This adaptability aligns with current trends in fragment-based drug design and click chemistry, both of which are hot topics in modern medicinal chemistry.

From an industrial perspective, the compound’s synthesis and scalability have become focal points. Recent advancements in green chemistry and catalytic processes have optimized its production, reducing waste and improving yields. These innovations address the increasing demand for sustainable manufacturing practices, a key concern among stakeholders in the fine chemicals sector. Additionally, the compound’s stability under various conditions makes it a reliable candidate for large-scale applications.

In agrochemical research, 4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbonitrile has shown promise as a precursor for crop protection agents. Its structural motifs are often found in molecules with herbicidal or fungicidal activity, reflecting the industry’s push for eco-friendly pesticides. This aligns with global efforts to combat antimicrobial resistance and reduce environmental impact, topics frequently searched by professionals and policymakers alike.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure its quality and consistency, which are paramount for regulatory compliance and research reproducibility. The compound’s spectral data and physicochemical properties are well-documented, facilitating its adoption in high-throughput screening and combinatorial chemistry.

Looking ahead, the versatility of CAS No. 1803581-29-4 positions it as a key player in interdisciplinary research. Whether in drug development, material science, or agricultural innovation, its applications continue to expand. As the scientific community prioritizes molecular diversity and sustainable synthesis, this compound is poised to remain at the forefront of cutting-edge discoveries.

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